![molecular formula C13H17NO4S B5517229 1-(5-{[6-(hydroxymethyl)-1,4-oxazepan-4-yl]carbonyl}-2-thienyl)ethanone](/img/structure/B5517229.png)
1-(5-{[6-(hydroxymethyl)-1,4-oxazepan-4-yl]carbonyl}-2-thienyl)ethanone
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Description
1-(5-{[6-(hydroxymethyl)-1,4-oxazepan-4-yl]carbonyl}-2-thienyl)ethanone is a useful research compound. Its molecular formula is C13H17NO4S and its molecular weight is 283.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 283.08782920 g/mol and the complexity rating of the compound is 350. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photoinduced Direct Oxidative Annulation
A study by Zhang et al. (2017) demonstrated a method for photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones and ethyl-2-(furan-2-yl)-3-oxo-3-(aryl-2-yl)propanoates, yielding highly functionalized polyheterocyclic ethanones. This process, which does not require transition metals or oxidants, could be relevant for synthesizing complex molecules related to 1-(5-{[6-(hydroxymethyl)-1,4-oxazepan-4-yl]carbonyl}-2-thienyl)ethanone for various applications, including materials science and pharmaceuticals (Zhang et al., 2017).
Selective Oxidation of Alcohols
Uyanik et al. (2009) developed a highly efficient method for the oxidation of primary and secondary alcohols to carbonyl compounds using 2-iodoxybenzenesulfonic acid (IBS) as an active catalyst. This method could potentially be applied in the synthesis or modification of compounds like this compound, offering a route to introduce functional groups or modify the molecule for specific scientific applications (Uyanik et al., 2009).
Synthesis of Functionalized Benzo[b]thiophenes
Pradhan and De (2005) described one-pot syntheses of functionalized benzo[b]thiophenes, which could serve as intermediates in the synthesis of more complex heterocyclic compounds. This method may offer insights into synthesizing or modifying molecules related to this compound for research in organic electronics, pharmaceuticals, or materials science (Pradhan & De, 2005).
Properties
IUPAC Name |
1-[5-[6-(hydroxymethyl)-1,4-oxazepane-4-carbonyl]thiophen-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4S/c1-9(16)11-2-3-12(19-11)13(17)14-4-5-18-8-10(6-14)7-15/h2-3,10,15H,4-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCOVMZDJLFPJDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)C(=O)N2CCOCC(C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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